Cas no 1197567-16-0 (4-{[2-(4-fluorophenyl)-1,3-oxazol-4-yl]methyl}piperazin-2-one)

• Product name: 4-{[2-(4-fluorophenyl)-1,3-oxazol-4-yl]methyl}piperazin-2-one
• CAS No: 1197567-16-0
• MF: C₁₄H₁₄FN₃O₂
• MW: 275.278266429901
• CID: 5456301

4-{[2-(4-fluorophenyl)-1,3-oxazol-4-yl]methyl}piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[[2-(4-Fluorophenyl)-4-oxazolyl]methyl]-2-piperazinone
• 4-{[2-(4-fluorophenyl)-1,3-oxazol-4-yl]methyl}piperazin-2-one

• Inchi： 1S/C14H14FN3O2/c15-11-3-1-10(2-4-11)14-17-12(9-20-14)7-18-6-5-16-13(19)8-18/h1-4,9H,5-8H2,(H,16,19)
• InChI Key： KIRZZLMDZCNIJF-UHFFFAOYSA-N
• SMILES： N1CCN(CC2=COC(C3=CC=C(F)C=C3)=N2)CC1=O

Experimental Properties

• Density: 1.287±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.42±0.20(Predicted)

Additional information on 4-{[2-(4-fluorophenyl)-1,3-oxazol-4-yl]methyl}piperazin-2-one

Comprehensive Overview of 4-{[2-(4-fluorophenyl)-1,3-oxazol-4-yl]methyl}piperazin-2-one (CAS No. 1197567-16-0)

4-{[2-(4-fluorophenyl)-1,3-oxazol-4-yl]methyl}piperazin-2-one (CAS No. 1197567-16-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a piperazin-2-one core linked to a 4-fluorophenyl-substituted oxazole moiety, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting kinase inhibitors and central nervous system (CNS) disorders, aligning with current trends in precision medicine and neurodegenerative disease research.

The molecular structure of 4-{[2-(4-fluorophenyl)-1,3-oxazol-4-yl]methyl}piperazin-2-one (CAS No. 1197567-16-0) combines a fluorinated aromatic ring with a heterocyclic oxazole and a piperazinone scaffold. This combination enhances its bioavailability and binding affinity to specific biological targets. Recent studies highlight its relevance in the development of small-molecule therapeutics, particularly for conditions like Alzheimer's disease and Parkinson's disease, which are among the most searched topics in medical research today. The compound's fluorophenyl group contributes to its metabolic stability, a critical factor in drug design.

In the context of AI-driven drug discovery, 4-{[2-(4-fluorophenyl)-1,3-oxazol-4-yl]methyl}piperazin-2-one (CAS No. 1197567-16-0) exemplifies how computational chemistry can accelerate the identification of novel bioactive molecules. Platforms like AlphaFold and molecular docking simulations are increasingly used to predict its interactions with proteins, reducing the time and cost associated with traditional screening methods. This aligns with the growing demand for cost-effective drug development solutions, a hot topic in both academic and industrial circles.

The synthesis of 4-{[2-(4-fluorophenyl)-1,3-oxazol-4-yl]methyl}piperazin-2-one (CAS No. 1197567-16-0) involves multi-step organic reactions, including cyclization and N-alkylation processes. Its purity and yield are critical for reproducibility in research, a concern frequently raised in pharmaceutical forums and QA/QC discussions. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with regulatory standards like ICH guidelines.

Beyond its pharmaceutical potential, 4-{[2-(4-fluorophenyl)-1,3-oxazol-4-yl]methyl}piperazin-2-one (CAS No. 1197567-16-0) is also explored in material science for its fluorescent properties. The oxazole ring system is known for its luminescent characteristics, making it useful in OLED technology and bioimaging applications. This dual utility underscores the compound's versatility, a trait highly valued in interdisciplinary research.

As the scientific community continues to investigate 4-{[2-(4-fluorophenyl)-1,3-oxazol-4-yl]methyl}piperazin-2-one (CAS No. 1197567-16-0), its role in addressing global health challenges becomes increasingly evident. Whether in neuroprotection or advanced materials, this compound represents a convergence of chemistry, biology, and technology—answering the call for innovative solutions in a rapidly evolving world.